Anti-apoptotic agent 1

• Molecular Formula: C12H15BrN4O
• Molecular Weight: 311.18 g/mol
• InChI: InChI=1S/C12H15BrN4O/c1-2-3-4-11(18)9-6-5-8(13)7-10(9)12-14-16-17-15-12/h5-7,11,18H,2-4H2,1H3,(H,14,15,16,17)
• InChIKey: QBVFJSYWFVRUFG-UHFFFAOYSA-N

Anti-apoptotic Agent 1 (Compound B4) Overview

Anti-apoptotic agent 1 (CAS 2563616-64-6), also designated Compound B4, is a phenyltetrazolium derivative with demonstrated neuroprotective activity and favorable oral pharmacokinetic properties [1]. This small molecule (C12H15BrN4O, MW 311.18) inhibits cellular apoptosis and has been validated in both transient middle cerebral artery occlusion (tMCAO) and photothrombotic (PT) rat models of ischemic stroke [1]. As a research tool for neurological disease investigation, this compound offers oral bioavailability advantages over the clinically approved neuroprotective agent N-butylphthalide (NBP) [2].

Workflow In vitro neuroprotection screening and oral in vivo ischemia-reperfusion models

Selection Lead phenyltetrazolium scaffold identified among 18 derivatives

Use Context Tool compound for apoptosis pathway studies and oral-exposure research

• [1] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source
• [2] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source

Why Anti-apoptotic Agent 1 Is Irreplaceable

Standard anti-apoptotic or neuroprotective agents used in ischemic stroke research—including clinically approved N-butylphthalide (NBP) and Bcl-2-targeting compounds—exhibit distinct pharmacokinetic and efficacy profiles that preclude interchangeable use with Anti-apoptotic agent 1 (Compound B4) [1]. NBP, while approved for acute cerebral ischemia treatment in China, demonstrates low oral exposure and inadequate pharmacokinetic properties for secondary stroke prevention applications [1]. Additionally, Bcl-2-based neuroprotective strategies show limited protection against purely energetic insults characteristic of ischemic stroke pathophysiology [2]. Compound B4 was specifically optimized through iterative structure analysis to overcome these limitations, delivering superior oral bioavailability and dual efficacy in both acute treatment and secondary prevention models—a combination not present in comparator agents [1].

Reference / Substitute

Interchangeability Concern

Compound B4 (lead)

Benchmark integrated in vivo efficacy and oral PK profile in the series

Phenyltetrazolium analogs

May exhibit lower oral exposure and neuroprotection potency, altering model reproducibility

N-butylphthalide (NBP)

Shown reduced infarct attenuation and weaker secondary prevention response in comparative models

• [1] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source
• [2] Phillips RG, et al. Limitations in the neuroprotective potential of gene therapy with Bcl-2. Brain Res. 2000;859(2):202-206. View Source

Anti-apoptotic Agent 1 Comparator Evidence

Cell-Protective Potency vs. In-Class Derivatives

Anti-apoptotic agent 1 (Compound B4) exhibits remarkable oral exposure and oral bioavailability that surpasses the clinically approved neuroprotective agent N-butylphthalide (NBP) [1]. NBP's pharmacokinetic properties exhibit low oral exposure, which limits its utility for secondary stroke prevention applications [1]. Among 18 synthesized phenyltetrazolium derivatives in the study, Compound B4 exhibited the strongest oral exposure profile [2].

Cell Protective Potency

Class-level inference

Strongest protection among 18 phenyltetrazolium derivatives (in vitro)

Supports neuroprotection assay ranking context

Rank order may vary with assay conditions; verify in own model

Evidence Dimension	Oral exposure and bioavailability
Target Compound Data	Remarkable oral exposure and oral bioavailability; strongest oral exposure among 18 synthesized derivatives
Comparator Or Baseline	NBP: low oral exposure; inadequate pharmacokinetic properties for secondary stroke prevention
Quantified Difference	Qualitative superiority noted; full PK parameters (Cmax, AUC, F%) not disclosed in abstract
Conditions	Drug metabolism and pharmacokinetics (DMPK) investigations in rodent models

Why This Matters

Superior oral bioavailability enables effective secondary stroke prevention research via convenient oral dosing, addressing a key limitation of NBP that restricts its use to acute treatment settings only.

• [1] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source
• [2] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source

Oral Bioavailability and Systemic Exposure

In the in vivo transient middle cerebral artery occlusion (tMCAO) model, Anti-apoptotic agent 1 (Compound B4) substantially attenuated infarct volumes, surpassing the effectiveness of the clinically approved comparator N-butylphthalide (NBP) [1]. The study explicitly states that B4's neuroprotective efficacy exceeded that of NBP in this established model of acute ischemic stroke [1].

Oral Systemic Exposure

Class-level inference

Highest oral exposure among 18 compounds (rodent PK)

Supports oral-exposure model interpretation

Confirm exposure in intended species and formulation

Evidence Dimension	Infarct volume reduction (neuroprotective efficacy)
Target Compound Data	Substantially attenuated infarct volumes
Comparator Or Baseline	NBP: effectiveness surpassed by B4
Quantified Difference	Qualitative superiority noted; exact percentage reduction values not disclosed in abstract
Conditions	In vivo transient middle cerebral artery occlusion (tMCAO) model in rodents

Why This Matters

Demonstrated superiority over a clinically approved neuroprotective agent in the tMCAO model—a gold-standard preclinical stroke assay—provides strong justification for selecting this compound over NBP for acute ischemic stroke research requiring maximal infarct reduction.

• [1] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source

Infarct Volume Reduction vs. NBP

Oral treatment with Anti-apoptotic agent 1 (Compound B4) exhibited stronger prevention potency than NBP in the photothrombotic (PT) rat model [1]. This model specifically assesses secondary stroke prevention efficacy, and B4's superior performance directly addresses the study's stated goal of developing an agent for both acute treatment and secondary prevention of ischemic stroke [1]. The compound also inhibits apoptosis, which contributes to its mechanism of preventing stroke recurrence .

Infarct Volume Reduction

Head-to-head comparison

Greater attenuation of tMCAO infarct volume vs. NBP

Reported infarct endpoint context

Rodent transient MCAO model; endpoint translation requires review

Evidence Dimension	Secondary stroke prevention potency
Target Compound Data	Stronger prevention potency than NBP; inhibits apoptosis in photothrombotic rat model
Comparator Or Baseline	NBP: lower prevention potency in PT model; inadequate pharmacokinetic properties for secondary prevention
Quantified Difference	Qualitative superiority noted
Conditions	Oral treatment in photothrombotic (PT) rat model

Why This Matters

Unique efficacy in a secondary prevention model distinguishes Compound B4 from NBP and other neuroprotective agents, making it the preferred choice for researchers investigating recurrent stroke prevention strategies where NBP is unsuitable.

• [1] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source

Secondary Stroke Prevention vs. NBP

Among 18 novel phenyltetrazolium derivatives designed and synthesized in the medicinal chemistry optimization campaign, Compound B4 exhibited the strongest cell protective potency [1]. This comparative rank-order data within the same chemical series demonstrates that B4 represents the optimized lead compound resulting from iterative structure optimization [2].

Stroke Recurrence Prevention

Head-to-head comparison

Stronger prevention potency in photothrombotic model vs. NBP

Reported recurrence endpoint context

Photothrombotic rat model; confirm in disease-specific models

Evidence Dimension	Cellular protective potency
Target Compound Data	Strongest cell protective potency among 18 derivatives
Comparator Or Baseline	17 other phenyltetrazolium derivatives in the series
Quantified Difference	Ranked #1 of 18 compounds
Conditions	In vitro cellular protection assays (specific cell type not disclosed in abstract)

Why This Matters

Ranking as the most potent analog among 18 structurally related compounds validates that this specific derivative represents the optimized lead, not an arbitrary selection—critical for reproducibility in SAR studies and for procurement decisions where compound selection impacts experimental outcomes.

• [1] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source
• [2] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source

Multi-Mechanism Neuroprotection: Apoptosis Inhibition, Neuroprotection, and Antiplatelet Activity

Anti-apoptotic agent 1 (Compound B4) exerts multifaceted mechanisms relevant to stroke treatment and prevention, including impeding platelet aggregation, conferring neuroprotection, and mitigating apoptosis [1]. This multi-mechanistic profile is noted as a significance factor in stroke treatment [1]. The compound inhibits cellular apoptosis specifically in the context of preventing photochemically induced stroke [2].

Evidence Dimension	Mechanistic breadth (number of relevant pathways engaged)
Target Compound Data	Three mechanisms: apoptosis inhibition, neuroprotection, platelet aggregation inhibition
Comparator Or Baseline	Many neuroprotective agents target single pathway (e.g., NBP primarily antiplatelet; Bcl-2 targeting compounds primarily anti-apoptotic)
Quantified Difference	Multi-factorial vs. single-mechanism
Conditions	Derived from study design and mechanistic analysis

Why This Matters

Multi-mechanistic activity across complementary stroke-relevant pathways suggests potential advantages over single-target agents in addressing the complex pathophysiology of ischemic stroke, which involves platelet activation, neuronal apoptosis, and excitotoxicity simultaneously.

• [1] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source
• [2] TargetMol. Anti-apoptotic agent 1 (Compound B4) product page. T88739. View Source

Favorable Preclinical Safety Profile: Reduced Hepatic and Renal Burden vs. High-Dose NBP

The utilization of NBP at high doses and frequencies has engendered financial burdens for patients and triggered potential hepatic and renal repercussions [1]. The discovery program was specifically motivated to pursue a more potent agent with improved pharmacokinetic properties to address these limitations [1]. Compound B4 was identified as the lead candidate meeting these criteria, with its superior oral bioavailability implying that lower doses may achieve equivalent or better efficacy [2].

Evidence Dimension	Preclinical safety and dosing burden
Target Compound Data	Improved PK profile enabling lower effective dosing; identified to address NBP's hepatic/renal concerns
Comparator Or Baseline	NBP: potential hepatic and renal repercussions at high doses and frequencies; high financial and dosing burden
Quantified Difference	Not quantified in abstract; inferred from improved PK properties
Conditions	Based on known NBP clinical safety profile and B4's superior pharmacokinetics

Why This Matters

For long-term secondary prevention studies requiring repeated dosing, a compound with reduced hepatic/renal liability potential and lower dosing frequency offers practical advantages in maintaining animal welfare and reducing experimental variability associated with toxicity.

• [1] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source
• [2] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source

Anti-apoptotic Agent 1 Application Scenarios

Oral Neuroprotection and Secondary Prevention

For studies evaluating neuroprotective efficacy in the tMCAO model of acute ischemic stroke, Anti-apoptotic agent 1 (Compound B4) provides superior infarct volume attenuation compared to N-butylphthalide [1]. Researchers seeking maximum infarct reduction in this gold-standard preclinical model should prioritize B4 over NBP based on direct comparative data [1].

Acute Ischemic Brain Damage Models

Compound B4 is uniquely suited for research on secondary stroke prevention, demonstrating stronger prevention potency than NBP in the photothrombotic rat model when administered orally [1]. Its favorable oral bioavailability enables convenient repeated dosing for long-term prevention studies, addressing NBP's limitation of low oral exposure [1].

Oral Bioavailability and DMPK Optimization

As the compound exhibiting the strongest cell protective potency among 18 structurally related phenyltetrazolium derivatives [1], B4 serves as the optimized lead reference for SAR investigations. Researchers exploring this chemical series should use B4 as the positive control benchmark for comparative potency assessments [1].

Multi-Mechanistic Stroke Pathophysiology Research

For studies investigating the interplay between apoptosis inhibition, neuroprotection, and platelet aggregation in ischemic stroke, Compound B4's multifaceted mechanisms [1] make it a valuable tool. Its demonstrated anti-apoptotic activity in preventing photochemically induced stroke supports its use in studies examining the contribution of apoptosis to stroke pathophysiology.

Application

Selection Property

Validation Focus

Chronic oral stroke model research

Lead-series oral PK profile

Secondary prevention endpoint response

Acute ischemic model studies

Ranked neuroprotection potency

tMCAO infarct volume endpoint

Oral DMPK tool compound

Highest oral exposure rank

Oral PK model validation

• [1] Lu Y, Lin H, Xu Y, et al. Discovery of orally bioavailable phenyltetrazolium derivatives for the acute treatment and the secondary prevention of ischemic stroke. Eur J Med Chem. 2024;275:116542. View Source